Cas no 836601-40-2 (Cyclooctane, (2-methylphenoxy)-)

Cyclooctane, (2-methylphenoxy)- structure
836601-40-2 structure
Product name:Cyclooctane, (2-methylphenoxy)-
CAS No:836601-40-2
MF:C15H22O
MW:218.334584712982
CID:1810760
PubChem ID:71414948

Cyclooctane, (2-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Cyclooctane, (2-methylphenoxy)-
    • (2-methylphenoxy)cyclooctane
    • DTXSID40834381
    • 836601-40-2
    • Inchi: InChI=1S/C15H22O/c1-13-9-7-8-12-15(13)16-14-10-5-3-2-4-6-11-14/h7-9,12,14H,2-6,10-11H2,1H3
    • InChI Key: VZNLANYACCUMGA-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1OC2CCCCCCC2

Computed Properties

  • Exact Mass: 218.167065321g/mol
  • Monoisotopic Mass: 218.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 9.2Ų

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